Cas no 1411982-58-5 (6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one)

• Product Name: 6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one
• CAS No: 1411982-58-5
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• MDL: MFCD31697642
• CID: 4672758
• PubChem ID: 71000950
• Update Time: 2025-06-13

6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2H-benzo[e][1,3]thiazin-4(3H)-one
• 6-Bromo-2,3-dihydro-benzo[e][1,3]thiazin-4-one
• 6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one

• MDL： MFCD31697642
• Inchi： 1S/C8H6BrNOS/c9-5-1-2-7-6(3-5)8(11)10-4-12-7/h1-3H,4H2,(H,10,11)
• InChI Key： KHDSPHNEIBDGOY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(NCS2)=O

Computed Properties

• Exact Mass: 242.93535g/mol
• Monoisotopic Mass: 242.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one

6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one (CAS No. 1411982-58-5): A Comprehensive Overview

6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one (CAS No. 1411982-58-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one is a brominated derivative of 2,3-dihydrobenzothiazinone. Its molecular formula is C₉H₇BrN₂O, and it has a molecular weight of 235.07 g/mol. The compound features a benzothiazine ring system with a bromine substituent at the 6-position. The presence of the bromine atom imparts unique chemical and biological properties to the molecule, making it an interesting target for various research applications.

The compound is typically synthesized through a multi-step process involving the condensation of 2-aminothiophenol with an appropriate carbonyl compound followed by bromination at the 6-position. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one has been extensively studied in the literature. One common method involves the reaction of 2-aminothiophenol with ethyl acetoacetate in the presence of a base such as sodium hydride to form the corresponding enamine. This intermediate is then treated with N-bromosuccinimide (NBS) to introduce the bromine substituent at the 6-position. The final product is obtained after purification by recrystallization or column chromatography.

An alternative approach involves the use of microwave-assisted synthesis to enhance the reaction yield and reduce reaction time. This method has been shown to be highly efficient and environmentally friendly, making it a preferred choice for large-scale production.

Biological Activities

6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one has been investigated for its potential biological activities, particularly in the areas of anticancer and antimicrobial research. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its anticancer properties, 6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one has also demonstrated potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

Clinical Applications and Research Developments

The potential therapeutic applications of 6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one have been explored in several preclinical studies. Recent research has focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce toxicity. For example, prodrug strategies have been employed to improve the solubility and stability of the compound in biological systems.

In one notable study published in the Journal of Medicinal Chemistry, researchers reported that a prodrug derivative of 6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one showed enhanced antitumor activity in mouse xenograft models compared to the parent compound. These findings suggest that further optimization of this compound could lead to the development of more effective therapeutic agents for cancer treatment.

Conclusion

6-Bromo-2,3-dihydro-1,3-benzothiazin-4-one (CAS No. 1411982-58-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, this compound holds significant promise for advancing our understanding and treatment of various diseases.